Cas no 104030-31-1 ((2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile
• CAS No: 104030-31-1
• CID: 4569227
• PubChem ID: 5334847
• Update Time: 2025-10-21

(2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile

Comprehensive Overview of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile (CAS No. 104030-31-1)

The compound (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile (CAS No. 104030-31-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This benzodiazole-thiophene hybrid structure combines the unique electronic properties of thiophene and the versatile benzodiazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmacophore, and organic semiconductor due to its conjugated system and electron-rich heterocycles.

In recent years, the demand for heterocyclic compounds like (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile has surged, driven by their utility in drug discovery and optoelectronic materials. A common query among scientists is how this compound compares to other thiophene-based derivatives in terms of photophysical properties and biological activity. Studies suggest that its extended π-conjugation enhances light absorption and charge transport, which are critical for applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of CAS No. 104030-31-1 typically involves a Knoevenagel condensation reaction between a benzodiazole aldehyde and a thiophene acetonitrile derivative. This method is favored for its high yield and mild reaction conditions. Researchers often search for optimized synthetic routes to improve scalability and purity, which are essential for industrial applications. Additionally, the compound's solubility in common organic solvents like DMF and THF makes it amenable to further functionalization.

One of the most discussed topics in forums and academic circles is the structure-activity relationship (SAR) of (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile. Its cyano group and vinyl linkage are believed to play a pivotal role in its electronic properties and binding affinity to biological targets. For instance, modifications to the thiophene ring or benzodiazole core can significantly alter its fluorescence quantum yield or inhibitory potency against specific enzymes.

From an environmental and regulatory perspective, CAS No. 104030-31-1 is not classified as hazardous under major chemical inventories, which aligns with the growing demand for sustainable chemicals. This aspect is particularly relevant to industries seeking green chemistry alternatives. Users frequently inquire about its biodegradability and toxicity profile, which are currently under investigation in academic labs.

In summary, (2E)-2-(1H-1,3-benzodiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile represents a multifaceted compound with broad applicability. Its unique molecular architecture and tunable properties make it a subject of ongoing research, particularly in the realms of materials science and biomedical engineering. Future studies are expected to explore its potential in bioimaging, catalysis, and nanotechnology, further solidifying its importance in modern chemistry.